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Compound of Interest

Compound Name: Tridecane-1,2-diol

Cat. No.: B15372631 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and efficient

laboratory operations is paramount. This guide provides immediate, essential safety and

logistical information for handling Tridecane-1,2-diol, including detailed personal protective

equipment (PPE) protocols, operational plans, and disposal procedures.

Personal Protective Equipment (PPE)
When handling Tridecane-1,2-diol, appropriate personal protective equipment is crucial to

minimize exposure and ensure personal safety. The following table summarizes the

recommended PPE.
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PPE Category Item
Specifications and
Recommendations

Eye Protection Safety Glasses
Must be worn at all times in the

laboratory.

Chemical Goggles
Recommended when there is

a splash hazard.

Hand Protection Disposable Gloves

Nitrile or Neoprene gloves are

recommended. A glove

thickness of at least 5 mils is

advised. Gloves should be

changed immediately if

contaminated. Breakthrough

times can vary significantly

based on manufacturer and

specific laboratory conditions.

Skin and Body Laboratory Coat

A standard laboratory coat

should be worn to protect

against incidental skin contact.

Respiratory Not generally required

Due to its low volatility at room

temperature, respiratory

protection is not typically

necessary under standard

laboratory conditions with

adequate ventilation.

Glove Selection and Use:

While specific breakthrough time data for Tridecane-1,2-diol is not readily available,

information on similar long-chain diols and glycols indicates that nitrile and neoprene are

suitable materials. Studies on other chemicals have shown that breakthrough times for nitrile

gloves can vary from 30 to over 300 minutes, emphasizing the importance of glove quality and

immediate replacement upon any sign of contamination. For prolonged or immersive contact,

consider using thicker gloves or double-gloving.
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Operational and Disposal Plan
A clear operational and disposal plan is essential for the safe management of Tridecane-1,2-
diol in the laboratory.

Handling and Storage:

Handling: Use in a well-ventilated area. Avoid contact with eyes, skin, and clothing. Wash

hands thoroughly after handling.

Storage: Store in a tightly closed container in a cool, dry place away from incompatible

materials such as strong oxidizing agents.

Spill Management:

Evacuate: Clear the immediate area of all personnel.

Ventilate: Ensure adequate ventilation to disperse any potential vapors.

Contain: Use inert absorbent materials (e.g., vermiculite, sand) to contain the spill.

Collect: Carefully collect the absorbed material into a suitable, labeled container for disposal.

Clean: Clean the spill area with soap and water.

Disposal:

Tridecane-1,2-diol should be disposed of as hazardous chemical waste.

Collection: Collect waste Tridecane-1,2-diol and any contaminated materials (e.g., gloves,

absorbent pads) in a clearly labeled, sealed container.

Labeling: The container must be labeled with the words "Hazardous Waste" and the

chemical name.

Storage: Store the waste container in a designated hazardous waste accumulation area.
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Disposal: Arrange for pickup and disposal by a licensed hazardous waste disposal company,

following all local, state, and federal regulations. Do not pour down the drain.

Occupational Exposure Limits
There are no specific occupational exposure limits (OELs) established for Tridecane-1,2-diol
by major regulatory agencies such as OSHA, NIOSH, or ACGIH. For comparison, the OSHA

Permissible Exposure Limit (PEL) and ACGIH Threshold Limit Value (TLV) for Ethylene Glycol

is a ceiling limit of 50 ppm.[1] The American Industrial Hygiene Association (AIHA) has

established a Workplace Environmental Exposure Limit (WEEL) for Propylene Glycol of 10

mg/m³ as an 8-hour time-weighted average (TWA).[2] Given the low volatility of Tridecane-1,2-
diol, airborne concentrations are expected to be low at ambient temperatures. However, it is

always prudent to handle chemicals with the principle of keeping exposure as low as

reasonably achievable (ALARA).
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Click to download full resolution via product page

Caption: Personal Protective Equipment (PPE) selection workflow for handling Tridecane-1,2-
diol.
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Caption: Operational and disposal plan for Tridecane-1,2-diol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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